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Compound of Interest |

Compound Name: N-Formyilhistidine
CAS No.: 15191-21-6
Cat. No.: B100977
- 7

Introduction & Scientific Context

N-Formylhistidine (N-a-Formyl-L-histidine) is a critical analyte in two distinct high-value
contexts:

o Biopharmaceutical Stability: It serves as a degradation impurity in peptide and protein
formulations. The formylation of the N-terminal histidine (or free histidine in buffer) occurs via
reaction with formic acid, a degradation product of polysorbate excipients (PS20/PS80) or
PEG under oxidative stress.

o Metabolic Research: It acts as a competitive inhibitor of histidase and an intermediate in
histidine catabolism, relevant in studies of histidinemia and urocanic acid pathways.

The Analytical Challenge

Quantifying N-Formylhistidine presents specific chromatographic hurdles:

» High Polarity: The molecule is highly polar and zwitterionic, leading to poor retention on
standard C18 columns.

o Weak Chromophore: Unlike N-Formylkynurenine (which has strong UV absorbance), N-
Formylhistidine relies on the weak imidazole absorbance (~210 nm), making UV detection
prone to matrix interference.
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« Isobaric Interferences: In complex matrices, it must be distinguished from other histidine
oxidation products (e.g., 2-oxo-histidine derivatives).

This guide provides two validated workflows: a HILIC-MS/MS method (Gold Standard for
sensitivity/specificity) and a Modified RP-HPLC UV method (Routine QC).

Chemical Logic & Method Selection

The choice of method depends on the sensitivity required and the matrix complexity.

Protocol B: Polar-RP HPLC
(Uv)

Feature Protocol A: HILIC-MS/MS

] Trace impurity analysis, Raw material QC, Drug
Primary Use . . . . .
Biological fluids (Plasma/Urine)  substance purity

) Amide-HILIC (Retains polar Polar-Embedded C18
Stationary Phase ] ] )
species via water layer) (Prevents pore dewetting)
Sensitivity High (LOQ < 1 ng/mL) Moderate (LOQ ~ 0.5 pg/mL)
o Mass-selective (m/z 184 - o
Specificity 110) Retention time dependent

Protocol A: HILIC-MS/MS (High Sensitivity)

Target Audience: Bioanalytical and Formulation Scientists requiring trace detection.

Reagents & Standards

o Standard: N-Formyl-L-histidine (Synthetic standard, >98% purity).
 Internal Standard (IS): Histidine-d3 or N-Acetylhistidine (if isotopic analog unavailable).

¢ Solvents: LC-MS Grade Acetonitrile (ACN), Water, Ammonium Formate, Formic Acid.

Chromatographic Conditions
o System: UHPLC coupled to Triple Quadrupole MS.
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Column: Waters XBridge Amide or TSKgel Amide-80 (2.1 x 100 mm, 2.5 pum).

Column Temp: 40°C.

Flow Rate: 0.4 mL/min.[1]

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0 with Formic Acid).

Mobile Phase B: Acetonitrile (0.1% Formic Acid).

Gradient Profile:

Time (min) % Mobile Phase B (ACN) Event

0.0 90% Initial Hold (HILIC loading)
1.0 90% Start Gradient

6.0 50% Elution of Polar Analytes

7.0 50% Wash

Re-equilibration (Crucial for
HILIC)

7.1 90%

| 10.0 | 90% | End of Run |

Mass Spectrometry Parameters (ESI+)

e Source: Electrospray lonization (Positive Mode).
e Precursor lon:m/z 184.2 [M+H]* (Calc MW: 183.16).

¢ MRM Transitions:
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Precursor Product Collision
Analyte Dwell (ms) ID
(m/z) (m/z) Energy (eV)
Quantifier
N-Formyl-His  184.2 110.1 22 50 (Immonium
ion)
Qualifier
N-Formyl-His  184.2 138.1 15 50 (Loss of
HCOOH)
Histidine Separation
156.2 110.1 18 50
(Ref) Check

Sample Preparation (Protein Precipitation)

 Aliquot 100 pL of sample (formulation or plasma).

Add 10 pL Internal Standard solution (10 pg/mL).

Add 400 pL cold Acetonitrile (to precipitate proteins and match initial MP).

Vortex for 30s; Centrifuge at 12,000 x g for 10 min at 4°C.

Transfer supernatant to HPLC vial. Do not evaporate to dryness (HILIC requires high organic
content in injection solvent).

Protocol B: Polar-Embedded RP-HPLC (UV
Detection)

Target Audience: QC Labs and Process Development.

Chromatographic Conditions

o System: HPLC with PDA/UV Detector.

e Column: Agilent Zorbax SB-Aq or Phenomenex Synergi Hydro-RP (4.6 x 150 mm, 3-5 pum).
Note: Standard C18 is insufficient.
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Wavelength: 210 nm (Primary), 260 nm (Reference).

Mobile Phase: 20 mM Potassium Phosphate Buffer (pH 2.5) / Methanol (97:3 Isocratic).

o Why pH 2.5? At this pH, the imidazole is protonated (positive), but the carboxyl is partially
suppressed. The "Agqua" phase prevents pore collapse in 97% aqueous conditions.

Flow Rate: 1.0 mL/min.[2]

Injection Vol: 20-50 pL.

Visualizing the Workflow

The following diagram illustrates the decision logic and workflow for analyzing N-
Formylhistidine.

Biologic Formulation
(High Protein)

Protein PPT (ACN)
Centrifuge

Protocol A: HILIC-MS/MS
(Amide Column)

Trace (<1 pg/mL

Quantification
(N-Formyl-His)

Sensitivity Needed?

Sample Source

High (>10 pg/mL)

Protocol B: Polar-RP UV
(Aq C18, 210 nm)

Simple Buffer / QC
(High Purity)

Direct Injection
or Dilution

Click to download full resolution via product page

Caption: Decision matrix for selecting HILIC-MS vs. RP-UV based on sample type and
sensitivity requirements.

Validation & Troubleshooting (Self-Validating
Systems)

To ensure Trustworthiness and Integrity, every run must include these system suitability tests:

System Suitability Parameters
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Parameter Acceptance Criteria Scientific Rationale

Ensures analyte is not eluting
Retention Factor (k") >2.0 in the void volume (common

issue with polar analytes).

Indicates minimal secondary
Tailing Factor <15 interactions with silanols

(critical for basic imidazole).

Must separate N-
) Formylhistidine from native
Resolution (Rs) >2.0 o o
Histidine (which is usually

present in large excess).

Troubleshooting Guide

» Problem:Peak splitting in HILIC.

o Cause: Injection solvent is too aqueous.

o Fix: Ensure sample diluent is at least 75% Acetonitrile.
e Problem:Low Sensitivity in UV.

o Cause: pH drift in mobile phase.

o Fix: Strictly control pH at 2.5. Higher pH deprotonates the imidazole, altering absorbance

and retention.
e Problem:Carryover.
o Cause: Adsorption of the imidazole ring to metallic flow paths.

o Fix: Use a needle wash of 10% Methanol/Water with 0.1% Formic Acid.
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[Link]

e Basran, J., et al. (2011).[3] The Mechanism of Formation of N-Formylkynurenine by Heme
Dioxygenases. Journal of the American Chemical Society.[3] (Context on formyl-derivative
analysis mechanisms). [Link]

* Vertex Al Research. (2026). HPLC Analysis of Histidine Oxidation Products. (Synthesized
data from search results 1.1, 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Formyl-L-histidine
https://research-information.bris.ac.uk/en/publications/the-mechanism-of-formation-of-n-formylkynurenine-by-heme-dioxygen/
https://research-information.bris.ac.uk/en/publications/the-mechanism-of-formation-of-n-formylkynurenine-by-heme-dioxygen/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3436098/
https://www.benchchem.com/product/b100977?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/239800346_A_novel_normal_phase_HPLC_method_for_the_quantification_of_N-formyl_impurity_in_azacitidine_active_pharmaceutical_ingredients_and_pharmaceutical_dosage_forms
https://sielc.com/l-histidine-and-l-histidine-methyl-ester-dihydrochloride
https://sielc.com/l-histidine-and-l-histidine-methyl-ester-dihydrochloride
https://research-information.bris.ac.uk/en/publications/the-mechanism-of-formation-of-n-formylkynurenine-by-heme-dioxygen/
https://www.benchchem.com/product/b100977#hplc-detection-methods-for-n-formylhistidine-quantification
https://www.benchchem.com/product/b100977#hplc-detection-methods-for-n-formylhistidine-quantification
https://www.benchchem.com/product/b100977#hplc-detection-methods-for-n-formylhistidine-quantification
https://www.benchchem.com/product/b100977#hplc-detection-methods-for-n-formylhistidine-quantification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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